Cas no 1269292-17-2 (4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269292-17-2
• MF: C₁₄H₁₀ClN₃
• MW: 255.702301502228
• CID: 1089357
• PubChem ID: 56956147
• Update Time: 2025-11-02

4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
• 4-[2-(2-chlorophenyl)pyrazol-3-yl]pyridine
• AKOS022172570
• 4-[1-(2-Chlorophenyl)-1H-pyrazol-5-yl]pyridine
• Pyridine, 4-[1-(2-chlorophenyl)-1H-pyrazol-5-yl]-
• A12261
• DTXSID10719070
• 1269292-17-2

• Inchi： 1S/C14H10ClN3/c15-12-3-1-2-4-14(12)18-13(7-10-17-18)11-5-8-16-9-6-11/h1-10H
• InChI Key： LXQBUZNRVUPKMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC=N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 255.0563250g/mol
• Monoisotopic Mass: 255.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine

Comprehensive Guide to 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269292-17-2): Properties, Applications, and Market Insights

4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine (CAS 1269292-17-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and materials science research. This pyridine-pyrazole hybrid molecule features a unique structural configuration with a 2-chlorophenyl substitution, making it valuable for various scientific applications. Researchers are particularly interested in its potential as a building block for drug discovery and its role in developing advanced functional materials.

The compound's molecular structure combines a pyridine ring with a pyrazole moiety, creating interesting electronic properties that are being explored in medicinal chemistry. Recent studies suggest potential applications in developing kinase inhibitors, which are crucial in cancer research and treatment. The presence of the chlorine substituent at the phenyl ring enhances the molecule's binding affinity to certain biological targets, making it a valuable scaffold for pharmaceutical intermediates.

From a synthetic chemistry perspective, 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine demonstrates excellent stability under various reaction conditions. This characteristic makes it particularly useful for multi-step synthesis processes in drug development. The compound's thermal stability has also drawn attention from materials scientists investigating its potential in organic electronic devices and coordination chemistry applications.

The global market for specialty pyridine derivatives like CAS 1269292-17-2 has shown steady growth, driven by increasing demand from the pharmaceutical industry and academic research institutions. Manufacturers are focusing on developing efficient synthesis routes to meet the growing need for high-purity heterocyclic building blocks. Recent advancements in catalytic cross-coupling reactions have improved the production efficiency of such compounds, making them more accessible to researchers worldwide.

Quality control of 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain its stability over extended periods.

Recent scientific literature highlights several innovative applications of this compound. Some research groups have explored its use in developing fluorescent probes for biological imaging, while others investigate its potential in creating metal-organic frameworks (MOFs). The compound's ability to coordinate with various metal ions makes it particularly interesting for catalysis research and sensor development.

Environmental and safety considerations for handling CAS 1269292-17-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Researchers should consult the Safety Data Sheet (SDS) for specific handling instructions and disposal guidelines.

The future outlook for 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine appears promising, with ongoing research exploring its potential in neurological drug development and advanced material science. As synthetic methodologies continue to advance, we can expect to see broader applications of this versatile heterocyclic compound in both academic and industrial settings.

For researchers seeking alternatives or similar compounds, several structural analogs might be considered, including various pyrazole-pyridine hybrids with different substitution patterns. However, the specific combination of the 2-chlorophenyl group and pyridine nitrogen in CAS 1269292-17-2 creates unique electronic properties that make it particularly valuable for certain applications.

In conclusion, 4-(1-(2-Chlorophenyl)-1H-pyrazol-5-yl)pyridine represents an important chemical intermediate with growing significance in multiple research fields. Its combination of structural features and functional groups offers numerous possibilities for innovation in drug discovery and material design, making it a compound worth watching in coming years.